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Compound of Interest

Compound Name: Pyrrolidine-2,5-diyldimethanol

CAS No.: 5626-66-4

Cat. No.: B1286398

Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

Pyrrolidine-2,5-diyldimethanol based on available data. A complete Safety Data Sheet (SDS)

for this specific compound was not found. The following guidance is based on the known

hazard classifications and general laboratory safety protocols. Always consult with your

institution's Environmental Health and Safety (EHS) department for specific requirements.

Hazard Profile and Immediate Safety Precautions
Pyrrolidine-2,5-diyldimethanol (CAS No. 5626-66-4) is a chemical that requires careful

handling due to its potential health effects. The primary known hazards associated with this

compound are:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.[1]
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H335: May cause respiratory irritation.[1]

Immediate precautionary measures include avoiding the creation of dust or aerosols,

preventing contact with skin and eyes, and ensuring adequate ventilation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling Pyrrolidine-2,5-
diyldimethanol. The following table summarizes the recommended PPE.

Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

necessary if there is a risk of

splashing.

To prevent eye irritation from

dust or splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A standard

laboratory coat is required.

To prevent skin irritation upon

contact.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If dust

or aerosols are generated and

ventilation is inadequate, a

NIOSH-approved particulate

respirator (e.g., N95) or a

respirator with an appropriate

organic vapor cartridge should

be used.

To prevent respiratory tract

irritation from inhalation.

Hand Protection
Wear appropriate chemical-

resistant gloves.

To prevent direct contact with

the skin.

Operational Plan for Safe Handling
A systematic approach to handling Pyrrolidine-2,5-diyldimethanol will ensure a safe

laboratory environment.
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3.1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible.

Before starting, clear the work area of any unnecessary items to prevent contamination.

3.2. Step-by-Step Handling Procedure:

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Weighing and Transfer: If handling a solid, carefully weigh the required amount in the fume

hood to minimize dust generation. Use a spatula for transfers.

In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

During Reaction: Keep the reaction vessel covered to the extent possible to minimize the

release of any vapors or aerosols.

Post-Handling: After handling, decontaminate the work area with an appropriate solvent and

cleaning agent.

Disposal Plan
Proper disposal of Pyrrolidine-2,5-diyldimethanol and its contaminated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation and Collection:

Solid Waste: Collect any unused solid Pyrrolidine-2,5-diyldimethanol and any

contaminated materials (e.g., weigh boats, paper towels) in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing Pyrrolidine-2,5-diyldimethanol should be collected in a

separate, sealed, and labeled hazardous liquid waste container. Do not mix with other

incompatible waste streams.
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Contaminated PPE: Used gloves and other disposable PPE should be placed in a

designated hazardous waste container.

4.2. Disposal Procedure:

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the full

chemical name "Pyrrolidine-2,5-diyldimethanol".

Storage: Store waste containers in a designated satellite accumulation area away from

incompatible materials.

Pickup: Arrange for the disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Quantitative Data
The following table summarizes the available quantitative data for Pyrrolidine-2,5-
diyldimethanol.

Property Value

CAS Number 5626-66-4

Molecular Formula C6H13NO2

Molecular Weight 131.17 g/mol

No specific occupational exposure limits have been established for this compound.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Pyrrolidine-2,5-
diyldimethanol.
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Caption: Workflow for Safe Handling of Pyrrolidine-2,5-diyldimethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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